Cas no 13406-50-3 (Adenosine, 2-chloro-N-methyl-)

Adenosine, 2-chloro-N-methyl- structure
Adenosine, 2-chloro-N-methyl- structure
Product Name:Adenosine, 2-chloro-N-methyl-
CAS No:13406-50-3
MF:C11H14ClN5O4
MW:315.712960720062
CID:1234824
PubChem ID:11243974
Update Time:2025-04-20

Adenosine, 2-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-chloro-N-methyl-
    • (2R,3R,4S,5R)-2-[2-chloro-6-(methylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • (2R,3R,4S,5R)-2-(2-Chloro-6-(methylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • DTXSID90459962
    • SCHEMBL1994057
    • GZBRVFFTXXCAHH-KQYNXXCUSA-N
    • (4S,2R,3R,5R)-2-[2-chloro-6-(methylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • (2R,3R,4S,5R)-2-[2-chloro-6-(methylamino)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • 13406-50-3
    • Inchi: 1S/C11H14ClN5O4/c1-13-8-5-9(16-11(12)15-8)17(3-14-5)10-7(20)6(19)4(2-18)21-10/h3-4,6-7,10,18-20H,2H2,1H3,(H,13,15,16)/t4-,6-,7-,10-/m1/s1
    • InChI Key: GZBRVFFTXXCAHH-KQYNXXCUSA-N
    • SMILES: ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)NC

Computed Properties

  • Exact Mass: 315.07362
  • Monoisotopic Mass: 315.0734316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 125.55

Adenosine, 2-chloro-N-methyl- Related Literature

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